Cas no 2034570-40-4 (N-2-(1-benzothiophen-3-yl)-2-(dimethylamino)ethyl-N'-3-(trifluoromethyl)phenylethanediamide)

• Product Name: N-2-(1-benzothiophen-3-yl)-2-(dimethylamino)ethyl-N'-3-(trifluoromethyl)phenylethanediamide
• CAS No: 2034570-40-4
• MF: C₂₁H₂₀F₃N₃O₂S
• MW: 435.462614059448
• CID: 6294326
• PubChem ID: 121023291
• Update Time: 2025-07-15

N-2-(1-benzothiophen-3-yl)-2-(dimethylamino)ethyl-N'-3-(trifluoromethyl)phenylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-2-(1-benzothiophen-3-yl)-2-(dimethylamino)ethyl-N'-3-(trifluoromethyl)phenylethanediamide
• AKOS026705183
• N-[2-(1-benzothiophen-3-yl)-2-(dimethylamino)ethyl]-N'-[3-(trifluoromethyl)phenyl]oxamide
• 2034570-40-4
• F6571-0442
• N1-(2-(benzo[b]thiophen-3-yl)-2-(dimethylamino)ethyl)-N2-(3-(trifluoromethyl)phenyl)oxalamide
• N-[2-(1-benzothiophen-3-yl)-2-(dimethylamino)ethyl]-N'-[3-(trifluoromethyl)phenyl]ethanediamide

• Inchi： 1S/C21H20F3N3O2S/c1-27(2)17(16-12-30-18-9-4-3-8-15(16)18)11-25-19(28)20(29)26-14-7-5-6-13(10-14)21(22,23)24/h3-10,12,17H,11H2,1-2H3,(H,25,28)(H,26,29)
• InChI Key： WLQJCWAJKFHGFI-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C(=C1)C(CNC(C(NC1C=CC=C(C(F)(F)F)C=1)=O)=O)N(C)C

Computed Properties

• Exact Mass: 435.12283255g/mol
• Monoisotopic Mass: 435.12283255g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 617
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 89.7Ų

Additional information on N-2-(1-benzothiophen-3-yl)-2-(dimethylamino)ethyl-N'-3-(trifluoromethyl)phenylethanediamide

Introduction to N-2-(1-benzothiophen-3-yl)-2-(dimethylamino)ethyl-N'-3-(trifluoromethyl)phenylethanediamide (CAS No. 2034570-40-4)

N-2-(1-benzothiophen-3-yl)-2-(dimethylamino)ethyl-N'-3-(trifluoromethyl)phenylethanediamide, identified by the CAS number 2034570-40-4, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its intricate structure and functional groups, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of a benzothiophenyl moiety, a dimethylamino group, and a trifluoromethyl substituent on a phenyl ring suggests a multifaceted chemical profile that could contribute to its biological activity.

The benzothiophen-3-yl group is a heterocyclic aromatic ring system that is commonly found in various bioactive molecules. Its structural features are known to contribute to the binding affinity and selectivity of drugs targeting specific biological receptors. In particular, benzothiophene derivatives have been extensively studied for their roles in treating neurological disorders, cancer, and infectious diseases. The incorporation of this moiety into the compound under discussion may enhance its interaction with biological targets, making it a promising candidate for further investigation.

The dimethylamino group is another key feature of this molecule. This amine functionality is known for its ability to enhance solubility and bioavailability, which are critical factors in drug design. Additionally, the presence of a secondary amine can influence the compound's pharmacokinetic properties, potentially leading to improved absorption, distribution, metabolism, and excretion profiles. The combination of the dimethylamino group with the benzothiophenyl moiety may result in a compound with enhanced pharmacological activity and favorable pharmacokinetic characteristics.

The third prominent feature is the trifluoromethyl group attached to the phenyl ring. This substituent is widely used in medicinal chemistry due to its ability to modulate metabolic stability and binding affinity. The electron-withdrawing nature of the trifluoromethyl group can increase the lipophilicity of the molecule, which may improve its ability to cross biological membranes. Furthermore, this group can also enhance the binding interactions with biological targets by increasing the compound's affinity through steric and electronic effects.

The overall structure of N-2-(1-benzothiophen-3-yl)-2-(dimethylamino)ethyl-N'-3-(trifluoromethyl)phenylethanediamide suggests that it may exhibit a range of biological activities. The combination of these functional groups has been shown to be effective in various pharmacological contexts. For instance, similar molecules have been investigated for their potential as kinase inhibitors, which are crucial in cancer therapy. The presence of both amine and carbonyl groups in this compound also suggests potential interactions with enzymes and receptors involved in metabolic pathways.

In recent years, there has been significant interest in developing small-molecule inhibitors that target specific enzymes involved in cancer progression. The compound under discussion may serve as a lead molecule for further optimization towards this goal. By leveraging computational methods such as molecular docking and virtual screening, researchers can identify potential binding interactions between this molecule and target proteins. These studies can provide valuable insights into the compound's mechanism of action and guide the development of more potent and selective inhibitors.

The pharmaceutical industry has increasingly focused on discovering new drugs with improved efficacy and reduced side effects. N-2-(1-benzothiophen-3-yl)-2-(dimethylamino)ethyl-N'-3-()phenylethanediamide represents a promising candidate for further exploration due to its unique structural features. Its potential applications in treating various diseases make it an attractive target for medicinal chemists seeking to develop novel therapeutic agents.

Further research is needed to fully elucidate the biological activity and potential therapeutic applications of this compound. In vitro studies can be conducted to evaluate its interaction with various biological targets, while preclinical studies can provide insights into its safety and efficacy in animal models. These studies will be crucial in determining whether this molecule has the potential to become a new therapeutic agent.

The development of new drugs is a complex process that requires careful consideration of multiple factors, including chemical structure, pharmacokinetics, safety profiles, and clinical efficacy. N-2-(1-)ethyl-N'-3-()phenylethanediamide represents an interesting starting point for drug discovery efforts aimed at addressing unmet medical needs. Its unique structural features and potential biological activities make it a valuable candidate for further investigation.